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Compound of Interest

Compound Name: PEG 400 dilaurate

cat. No.: B1164919

Introduction to PEG 400 Dilaurate

Polyethylene Glycol (PEG) 400 Dilaurate is a nonionic surfactant widely utilized in the
pharmaceutical, cosmetic, and industrial sectors.[1] It is synthesized by the esterification of
Polyethylene Glycol 400 with two molecules of lauric acid.[2][3] This structure imparts both
hydrophilic (from the PEG backbone) and lipophilic (from the lauric acid chains) properties,
making it an effective emulsifier, lubricant, and solubilizing agent.[1][2] In the pharmaceutical
industry, its low toxicity profile makes it a valuable excipient in various formulations, including
topical creams, ointments, and controlled-release drug delivery systems.[2][4]

The "400" in its name signifies the average molecular weight of the polyethylene glycol
backbone.[2][5] As with all polymers, PEG 400 is not a single, discrete compound but a mixture
of oligomers of varying chain lengths. Consequently, PEG 400 Dilaurate does not have a fixed
molecular weight but is characterized by an average molecular weight and a molecular weight
distribution.

Chemical Structure and Molecular Weight
Calculation

The fundamental structure of PEG 400 Dilaurate consists of a central PEG 400 chain ester-
linked to two lauric acid molecules. The generalized chemical formula is
C11H25COO(CH2CH20)NCOC11H2s.[6][ 7]

The theoretical average molecular weight can be estimated as follows:
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» Average Molecular Weight of PEG 400: ~400 g/mol
e Molecular Weight of Lauric Acid (C12H24032): 200.32 g/mol

 Esterification Reaction: During the formation of the two ester bonds, two molecules of water
(H20, MW = 18.02 g/mol ) are eliminated.

Calculation: Average MW = (MW of PEG 400) + (2 * MW of Lauric Acid) - (2 * MW of Water)
Average MW = 400 + (2 * 200.32) - (2 * 18.02) Average MW = 400 + 400.64 - 36.04 Average
MW = 764.6 g/mol

This calculated value is an approximation. The actual average molecular weight and its
distribution are determined experimentally due to the inherent polydispersity of the PEG 400
starting material.

Quantitative Data and Physicochemical Properties

The quality and functionality of PEG 400 Dilaurate are defined by several key parameters.
These specifications provide crucial information about the ester content and average molecular
weight.[2]
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Parameter Specification Description

The physical state facilitates its
Appearance Clear Yellow Liquid (at 25°C) incorporation into various
formulations.[2]

This is a calculated average;
Average Molecular Weight ~765 g/mol the actual value is a
distribution.

Indicates the amount of
potassium hydroxide needed
o to saponify the ester, which is
Saponification Value 125 - 155 mg KOH/g )
inversely related to the

average molecular weight.[2]

[6]

Measures the amount of
Acid Value <10.0 mg KOH/g residual free fatty acids in the
final product.[2][6]

The maximum allowable water
content.[2][6]

Moisture Content <1.0%

Experimental Protocols for Molecular Weight
Determination

Accurate characterization of the molecular weight and its distribution for polymeric compounds
like PEG 400 Dilaurate requires specialized analytical techniques. The most common methods
are Gel Permeation Chromatography (GPC) and Mass Spectrometry (MS).

Gel Permeation Chromatography (GPC)

GPC is a type of size-exclusion chromatography that separates molecules based on their
hydrodynamic volume in solution.[8] It is a reliable method for determining the molecular weight
distribution of polymers.[9][10]

Methodology:
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o System Preparation: An HPLC system equipped with a GPC column (e.g., Xtimate SEC-120)
and a differential refractive index detector (RID) is used.[9] The mobile phase, typically
ultrapure water or an organic solvent like THF, is degassed and pumped at a constant flow
rate (e.g., 1.0 mL/min).[8][9] The column and detector are maintained at a constant
temperature (e.g., 35°C).[9]

» Calibration: A calibration curve is generated by injecting a series of well-characterized,
narrow-polydispersity polymer standards (e.g., PEG standards with MW ranging from 400 to
20,000 g/mol ).[9] The logarithm of the molecular weight is plotted against the retention time.

[8]

o Sample Preparation: A known concentration of the PEG 400 Dilaurate sample is prepared
by dissolving it in the mobile phase (e.g., 20 mg/mL).[9] The solution is filtered to remove any
particulate matter.

e Analysis: A precise volume (e.g., 10 pL) of the sample solution is injected into the GPC
system.[9] As the sample passes through the column, larger molecules elute first because
they are excluded from the pores of the stationary phase, while smaller molecules penetrate
the pores and have a longer path, thus eluting later.[9]

» Data Processing: The RID signal is recorded over time to produce a chromatogram. The
molecular weight distribution, weight-average molecular weight (Mw), number-average
molecular weight (Mn), and polydispersity index (PDI = Mw/Mn) are calculated by GPC
software using the previously generated calibration curve.[9]

Mass Spectrometry (MS)

Mass spectrometry provides detailed information about the distribution of individual oligomers
in a PEG sample. Techniques like Liquid Chromatography-Tandem Mass Spectrometry (LC-
MS/MS) and Matrix-Assisted Laser Desorption/lonization Time-of-Flight (MALDI-TOF) MS are
particularly useful.[11][12]

Methodology (LC-MS/MS):

e System Preparation: An LC-MS/MS system consisting of a liquid chromatograph coupled to
a tandem mass spectrometer with an electrospray ionization (ESI) source is used.[11] A C18
column is commonly employed for separation.[11]
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» Mobile Phase and Gradient: A gradient elution is typically used with a mobile phase
consisting of two solvents, such as 0.1% formic acid in water (A) and methanol (B).[11] This
allows for the separation of different oligomers.

o Sample Preparation: The PEG 400 Dilaurate sample is dissolved in a suitable solvent (e.g.,
acetonitrile) and may be further diluted.[11] An internal standard can be added for
quantitative analysis.

o MS Detection: The mass spectrometer is operated in Multiple Reaction Monitoring (MRM)
mode for high sensitivity and selectivity.[11] Precursor ions corresponding to the different
sodium or ammonium adducts of the PEG dilaurate oligomers are selected and fragmented.
Specific product ions are then monitored. For example, PEG 400 oligomers produce
characteristic ions that can be tracked.[11][13]

o Data Analysis: The peak areas for each identified oligomer are integrated. By summing the
areas of all oligomer peaks, the total concentration and the relative distribution of the
different chain lengths in the sample can be determined.[11]

Mandatory Visualizations
Synthesis of PEG 400 Dilaurate

PEG 400
(HO-(CH2CH20)n-H)
Byproduct 2x Water
2x Lauric Acid e
(C11H23COOH) Esterification

A
Acid Catalyst Hea
PEG 400 Dilaurate

Click to download full resolution via product page

Caption: Synthesis of PEG 400 Dilaurate via acid-catalyzed esterification.
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Caption: General experimental workflow for molecular weight analysis by GPC.
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Caption: Logical flow for oligomer analysis using tandem mass spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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